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Compound of Interest

Compound Name: MCL0020

Cat. No.: B15617894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MCL0020 is a potent and selective antagonist of the melanocortin 4 receptor (MC4R), a key

component of the central nervous system's energy homeostasis and appetite regulation

pathways.[1] Due to its high affinity and selectivity for MC4R, MCL0020 serves as a critical

research tool for investigating the physiological and pathological roles of the melanocortin

system. This document provides a comprehensive overview of the chemical properties,

structure, and biological activity of MCL0020, including detailed experimental protocols and an

exploration of its signaling interactions.

Chemical Properties and Structure
MCL0020 is a peptidemimetic small molecule with a complex chemical structure. Its identity

and fundamental properties are summarized in the tables below.
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Identifier Value

IUPAC Name

(S)-2-((R)-2-acetamido-3-(naphthalen-2-

yl)propanamido)-N-((R)-1-amino-3-(naphthalen-

2-yl)-1-oxopropan-2-yl)-5-

guanidinopentanamide

CAS Number 475498-26-1

Molecular Formula C34H39N7O4

Molecular Weight 609.73 g/mol

Canonical SMILES
CC(=O)N--INVALID-LINK--C(=O)N--INVALID-

LINK--C(=O)N--INVALID-LINK--C(=O)N

InChI Key FJFLYSMWSRRMRO-FRXPANAUSA-N

Table 1: Chemical Identifiers of MCL0020.

Physicochemical Property Value

Exact Mass 609.3064

Topological Polar Surface Area 195 Å²

Hydrogen Bond Donor Count 6

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 14

Table 2: Physicochemical Properties of MCL0020.

Biological Activity and Selectivity
MCL0020 is characterized by its high potency and selectivity as an antagonist for the

melanocortin 4 receptor (MC4R). Its in-vitro activity has been quantified through competitive

binding assays, demonstrating a nanomolar affinity for MC4R and significantly lower affinity for

other melanocortin receptor subtypes.
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Receptor IC50 (nM)

MC4R 11.63

MC3R 1115

MC1R > 10,000

Table 3: In-Vitro Activity of MCL0020 at Melanocortin Receptors.

The high selectivity for MC4R over other melanocortin receptors makes MCL0020 a valuable

tool for distinguishing the specific physiological roles of MC4R.

Mechanism of Action and Signaling Pathway
MCL0020 functions as a competitive antagonist at the MC4R. The MC4R is a G-protein

coupled receptor (GPCR) that, upon activation by its endogenous agonist α-melanocyte-

stimulating hormone (α-MSH), stimulates the production of cyclic AMP (cAMP) through the Gsα

subunit and adenylyl cyclase. By binding to the receptor, MCL0020 prevents the binding of α-

MSH and subsequent downstream signaling, leading to a reduction in intracellular cAMP levels.
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In-Vivo Activity
In animal models, MCL0020 has been shown to modulate feeding behavior and anxiety.

Specifically, it has been demonstrated to:

Reverse Stress-Induced Anorexia: In rodents subjected to restraint stress, a model for

stress-induced changes in appetite, MCL0020 administration dose-dependently attenuates

the reduction in food intake.[1]

Exhibit Anxiolytic-like Activity: MCL0020 has shown effects consistent with anxiety reduction

in relevant behavioral models in vivo.

These findings underscore the role of the MC4R in mediating the effects of stress on appetite

and emotional state.

Experimental Protocols
Radioligand Binding Assay for IC50 Determination
This protocol outlines a general method for determining the IC50 of MCL0020 at melanocortin

receptors, based on standard competitive binding assay principles.

Materials:

Cell membranes expressing the target melanocortin receptor (MC1R, MC3R, or MC4R).

Radioligand: [125I]-[Nle4, D-Phe7]α-MSH.

Binding buffer: 50 mM Tris-HCl, 5 mM MgCl2, 1 mM CaCl2, 0.2% BSA, pH 7.4.

Wash buffer: 50 mM Tris-HCl, 0.2% BSA, pH 7.4.

MCL0020 stock solution (in DMSO).

Non-specific binding control: unlabeled α-MSH (1 µM).

96-well plates and glass fiber filters.

Scintillation counter.
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Procedure:

Prepare serial dilutions of MCL0020 in binding buffer.

In a 96-well plate, add in order: binding buffer, cell membranes, radioligand (at a

concentration close to its Kd), and either MCL0020 dilution, vehicle (for total binding), or

unlabeled α-MSH (for non-specific binding).

Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester.

Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of MCL0020 concentration and

fit the data to a sigmoidal dose-response curve to determine the IC50 value.
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cAMP Functional Assay
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This protocol describes a general method to assess the antagonist activity of MCL0020 by

measuring its effect on α-MSH-stimulated cAMP production.

Materials:

Cells expressing the MC4R (e.g., COS-1 or HEK293 cells).

Cell culture medium.

α-MSH.

MCL0020.

cAMP assay kit (e.g., HTRF, ELISA, or FRET-based).

Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

Procedure:

Seed cells in a suitable multi-well plate and grow to confluency.

Pre-incubate the cells with various concentrations of MCL0020 in the presence of a

phosphodiesterase inhibitor for 15-30 minutes.

Stimulate the cells with a fixed concentration of α-MSH (typically at its EC80) for 15-30

minutes at 37°C.

Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP

assay kit, following the manufacturer's instructions.

Plot the cAMP concentration against the logarithm of MCL0020 concentration to determine

its inhibitory effect.

Restraint Stress-Induced Anorexia Model in Rodents
This protocol provides a general framework for evaluating the effect of MCL0020 on stress-

induced anorexia.

Animals:
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Male rats or mice.

Procedure:

Acclimatize animals to individual housing and handling for at least one week.

On the day of the experiment, administer MCL0020 (e.g., via intracerebroventricular

injection) or vehicle to the animals.

Shortly after administration, subject the animals to a period of restraint stress (e.g., 1-2 hours

in a well-ventilated restraint tube).

Immediately after the stress period, return the animals to their home cages with pre-weighed

food.

Measure food intake at regular intervals (e.g., 1, 2, 4, and 24 hours) post-stress.

Compare the food intake between the MCL0020-treated and vehicle-treated groups to

assess the effect of the compound on stress-induced anorexia.
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Conclusion
MCL0020 is a well-characterized, potent, and selective MC4R antagonist. Its defined chemical

structure and biological activity make it an indispensable tool for researchers in the fields of

metabolism, neuroscience, and drug development. The detailed information and protocols

provided in this guide are intended to facilitate further investigation into the complex roles of the

melanocortin system in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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